Cas no 2229088-15-5 (3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229088-15-5
• MF: C₁₄H₁₅F₃O₃
• MW: 288.262315034866
• CID: 6070748
• PubChem ID: 165973368
• Update Time: 2025-07-23

3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1949860
• 2229088-15-5
• 3-[4-methoxy-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C14H15F3O3/c1-13(2)10(11(13)12(18)19)8-5-4-7(20-3)6-9(8)14(15,16)17/h4-6,10-11H,1-3H3,(H,18,19)
• InChI Key： RZXMGTADOBHPTP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C(C(=O)O)C1(C)C)OC)(F)F

Computed Properties

• Exact Mass: 288.09732882g/mol
• Monoisotopic Mass: 288.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229088-15-5)

3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid, identified by its CAS number 2229088-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with various functional groups, which contribute to its unique chemical and biological properties. The presence of both methoxy and trifluoromethyl groups in the aromatic ring enhances its potential as a versatile building block for drug discovery and development.

The structure of this compound features a rigid cyclopropane moiety, which is known for its high reactivity and ability to modulate biological activity through steric constraints. The aromatic ring is further functionalized with an electron-withdrawing trifluoromethyl group and electron-donating methoxy groups, creating a balance of electronic properties that can influence interactions with biological targets. This structural design makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinct pharmacological profiles. The flexibility of the cyclopropane ring allows for optimal binding interactions with biological receptors, while the substituents can be tailored to enhance potency and selectivity. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic applications.

One of the most compelling aspects of 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid is its potential as a scaffold for drug design. The combination of the cyclopropane ring with the aromatic substituents provides a rich chemical space for molecular optimization. Researchers have leveraged this compound in the development of novel inhibitors targeting key disease-related pathways. For instance, derivatives of this molecule have shown promise in inhibiting enzymes involved in inflammation and cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated couplings, have been employed to construct the complex framework efficiently. The use of fluorinated aromatic rings adds an additional layer of complexity but also enhances the metabolic stability and bioavailability of potential drug candidates.

Recent research findings highlight the biological activity of 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid and its derivatives. In vitro studies have revealed that certain analogs exhibit significant inhibitory effects on kinases and other enzymes implicated in chronic diseases. Furthermore, preclinical models have shown that these compounds can modulate inflammatory responses without causing notable side effects. These findings underscore the therapeutic potential of this class of molecules.

The pharmacokinetic properties of this compound are also under investigation to better understand its behavior in vivo. The presence of fluorine atoms can influence metabolic pathways, potentially leading to improved bioavailability and reduced clearance rates. Computational modeling techniques have been used to predict how different substituents affect drug-like properties such as solubility, permeability, and stability. These insights are crucial for optimizing lead compounds into viable therapeutics.

Future directions in the study of 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid include exploring its role in targeted therapy strategies. By integrating it into novel drug formulations or combination therapies, researchers aim to enhance treatment efficacy while minimizing adverse effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate these findings into clinical applications.

The broader significance of this compound lies in its contribution to the advancement of medicinal chemistry as a whole. The development of new molecular scaffolds like this one expands our arsenal against complex diseases by providing innovative starting points for drug discovery programs. As research continues to uncover new applications and mechanisms, compounds such as 3-4-methoxy-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229088-15-5) will play an increasingly important role in shaping future therapeutic landscapes.